Cas no 858523-37-2 (2-(4-bromo-2-methoxyphenyl)acetonitrile)

2-(4-bromo-2-methoxyphenyl)acetonitrile structure

858523-37-2 structure

Product Name:2-(4-bromo-2-methoxyphenyl)acetonitrile

CAS No:858523-37-2

MF:C₉H₈BrNO

MW:226.06992149353

MDL:MFCD11847504

CID:838594

PubChem ID:52987748

Update Time:2024-10-26

2-(4-bromo-2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- (4-Bromo-2-methoxyphenyl)acetonitrile
- 2-(4-bromo-2-methoxyphenyl)acetonitrile
- 4-Bromo-2-methoxybenzyl cyanide
- 4-BROMO-2-METHOXYPHENYLACETONITRILE
- KSC495C1N
- MKTBTBUHEXXTRR-UHFFFAOYSA-N
- CL8785
- FCH1406552
- AM83259
- (4-bromo-2-methoxy-phenyl)-acetonitrile
- AB0027045
- AX8160376
- W8828
- ST24026259
- 4-Bromo-2-methoxybenzeneacetonitrile (ACI)
- SY111012
- CS-0097933
- J-501364
- AKOS015835561
- DTXSID50680957
- AS-18574
- DB-076465
- 858523-37-2
- SCHEMBL425131
- 2-(4-Bromo-2-methoxy-phenyl)acetonitrile
- MFCD11847504
- MDL： MFCD11847504
- Inchi： 1S/C9H8BrNO/c1-12-9-6-8(10)3-2-7(9)4-5-11/h2-3,6H,4H2,1H3
- InChI Key： MKTBTBUHEXXTRR-UHFFFAOYSA-N
- SMILES： N#CCC1C(OC)=CC(Br)=CC=1

Computed Properties

Exact Mass: 224.97900
Monoisotopic Mass: 224.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33
XLogP3: 2.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.451
Melting Point: 56-62°C
Boiling Point: 308.408°C at 760 mmHg
Flash Point: 140.32°C
Refractive Index: 1.556
PSA: 33.02000
LogP: 2.52378
Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-bromo-2-methoxyphenyl)acetonitrile Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303+H313+H333
Storage Condition：Store long-term at 2-8°C

2-(4-bromo-2-methoxyphenyl)acetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-bromo-2-methoxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	073855-250mg	2-(4-bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95+%	250mg	3332.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	073855-5g	2-(4-bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95+%	5g	24757.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	073855-1g	2-(4-bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95+%	1g	8110.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DO705-250mg	2-(4-bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95+%	250mg	106CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DO705-1g	2-(4-bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95+%	1g	124.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DO705-5g	2-(4-bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95+%	5g	411.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DO705-100mg	2-(4-bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95+%	100mg	45CNY	2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B844490-1g	(4-Bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95%	1g	￥193.50	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DO705-20g	2-(4-bromo-2-methoxyphenyl)acetonitrile	858523-37-2	95+%	20g	1357.0CNY	2021-08-04
TRC	B696800-100mg	(4-Bromo-2-methoxyphenyl)acetonitrile	858523-37-2		100mg	$ 64.00	2023-04-18

2-(4-bromo-2-methoxyphenyl)acetonitrile Production Method

2-(4-bromo-2-methoxyphenyl)acetonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:858523-37-2)2-(4-bromo-2-methoxyphenyl)acetonitrile

Order Number:A863415

Stock Status:in Stock

Quantity:100g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:41

Price ($):738.0/225.0

Email:sales@amadischem.com

Product Official Link

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